![molecular formula C12H20N4O B1492527 (1-(1-(cyclopropylmethyl)piperidin-4-yl)-1H-1,2,3-triazol-4-yl)methanol CAS No. 2098076-05-0](/img/structure/B1492527.png)
(1-(1-(cyclopropylmethyl)piperidin-4-yl)-1H-1,2,3-triazol-4-yl)methanol
Overview
Description
“(1-(1-(cyclopropylmethyl)piperidin-4-yl)-1H-1,2,3-triazol-4-yl)methanol” is a compound with the CAS Number: 145021-95-0 . It has a molecular weight of 169.27 .
Synthesis Analysis
The synthesis of piperidine derivatives, which this compound is a part of, has been a subject of numerous scientific studies . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H19NO/c12-8-10-3-5-11 (6-4-10)7-9-1-2-9/h9-10,12H,1-8H2 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is an oil at room temperature . It has a molecular weight of 169.27 .Scientific Research Applications
Synthetic Chemistry and Drug Discovery
1,2,3-Triazoles, such as those that can be derived from compounds like the one mentioned, are of significant interest in synthetic chemistry due to their stability and diverse biological activities. They serve as key scaffolds in the development of new drugs, demonstrating a broad spectrum of biological activities. The azide-alkyne cycloaddition, or click chemistry, is a pivotal method for synthesizing 1,2,3-triazoles, highlighting the importance of these compounds in creating novel therapeutic agents (Kaushik et al., 2019).
Material Science and Nanotechnology
Triazole derivatives, including those similar to the compound , find applications in material science and nanotechnology. Their unique chemical properties make them suitable for creating advanced materials, including polymers and nanocomposites, which can be used in various industrial and technological applications. This versatility underscores the importance of triazole chemistry in developing new materials with enhanced performance and functionality.
Biotechnology and Environmental Applications
Methanol, as part of the compound's structure, is relevant in biotechnological applications, particularly in the context of methanotrophs. These bacteria utilize methane as a carbon source, converting it to methanol and other valuable chemicals. The research into methanotrophs emphasizes the potential for using such organisms in bioremediation, biofuel production, and the sustainable production of chemicals, demonstrating the environmental and industrial significance of methanol-related research (Strong, Xie, & Clarke, 2015).
Safety and Hazards
Future Directions
properties
IUPAC Name |
[1-[1-(cyclopropylmethyl)piperidin-4-yl]triazol-4-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4O/c17-9-11-8-16(14-13-11)12-3-5-15(6-4-12)7-10-1-2-10/h8,10,12,17H,1-7,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPXQOUXRMJUMHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2CCC(CC2)N3C=C(N=N3)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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